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Compound Name: ONO-8430506

Cat. No.: B15572983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ONO-8430506 is a potent and orally bioavailable inhibitor of autotaxin (ATX), also known as

ectonucleotide pyrophosphatase/phosphodiesterase 2 (ENPP2).[1][2][3] ATX is a key enzyme

responsible for the synthesis of lysophosphatidic acid (LPA), a bioactive signaling lipid involved

in a wide array of physiological and pathological processes.[4][5] The ATX-LPA signaling axis

has been implicated in the pathogenesis of chronic inflammation, autoimmune diseases, and

cancer. By inhibiting ATX, ONO-8430506 effectively reduces LPA levels, thereby offering a

promising therapeutic strategy for these conditions. These application notes provide detailed

protocols for the in vitro and in vivo evaluation of ONO-8430506 in inflammation and cancer

models.

Mechanism of Action
ONO-8430506 inhibits the lysophospholipase D (LysoPLD) activity of ATX, preventing the

conversion of lysophosphatidylcholine (LPC) to LPA. This reduction in LPA levels mitigates

downstream signaling through LPA receptors, which are involved in cell proliferation, migration,

and survival, as well as pro-inflammatory cytokine production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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